Cas no 923722-05-8 (3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde)

• Product Name: 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde
• CAS No: 923722-05-8
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD08444890
• CID: 5226720
• Update Time: 2026-03-07

3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-2-(4-pyridinylmethoxy)-
• 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde

• MDL： MFCD08444890
• Inchi： 1S/C15H15NO3/c1-2-18-14-5-3-4-13(10-17)15(14)19-11-12-6-8-16-9-7-12/h3-10H,2,11H2,1H3
• InChI Key： MAASMXMGNXRESM-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(OCC)=C1OCC1C=CN=CC=1

Additional information on 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde

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3-Ethoxy-2-(Pyridin-4-Yl)Methoxybenzaldehyde: A Comprehensive Overview

3-Ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde, also known by its CAS registry number CAS No. 923722-05-8, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines an aldehyde group with an ethoxy and a pyridinylmethoxy substituent on a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde involves a series of well-defined organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde lies in its potential as a lead compound in drug development. Studies have shown that this molecule exhibits significant bioactivity, particularly in modulating enzyme activity and influencing cellular signaling pathways. For instance, recent research published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of histone deacetylases (HDACs), which are key targets in the treatment of cancer and neurodegenerative diseases.

In addition to its pharmacological applications, CAS No. 923722-05-8 has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial chemical processes. For example, researchers at the University of California have reported that this molecule can enhance the efficiency of palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of pharmaceuticals and agrochemicals.

The structural versatility of 3-ethoxy-2-(pyridin-4-yl)methoxybenzaldehyde allows for further functionalization, enabling the creation of derivative compounds with enhanced properties. By modifying the substituents on the benzene ring or altering the pyridine moiety, scientists can tailor the molecule's solubility, stability, and bioavailability to suit specific applications. This approach has been successfully employed in developing new generations of anticancer agents with improved efficacy and reduced toxicity.

From an environmental standpoint, there is growing interest in understanding the ecological impact of CAS No. 923722-05-8. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. Preliminary findings suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems. However, further research is required to fully assess its environmental fate and potential risks.

In conclusion, 3-Ethoxy-2-(pyridin-4-Yl)Methoxybenzaldehyde, or CAS No. 923722-05-8, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties, combined with ongoing advancements in synthetic methodologies and bioactivity studies, position it as a valuable tool for future innovations in medicine and materials science.

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